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Compound of Interest

Compound Name: 3-Cyclopentylacrylonitrile

Cat. No.: B3418408

An In-depth Technical Guide to the Safety and Handling of 3-Cyclopentylacrylonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Cyclopentylacrylonitrile (CAS No. 591769-05-0), a key intermediate in the synthesis of
various pharmaceuticals.[1][2] Adherence to these guidelines is crucial for minimizing risks and
ensuring a safe laboratory environment.

Hazard Identification and Classification

3-Cyclopentylacrylonitrile is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation -

Serious Eye Damage/Eye Irritation -

Carcinogenicity Warning

Hazardous to the aquatic environment, long-
Harmful
term hazard

Data compiled from multiple sources.[3] Note: Specific categories for skin and eye irritation
were not consistently available.

Table 2: Hazard Statements

Code Statement

H301 Toxic if swallowed.[3]

H311 Toxic in contact with skin.[3][4]
H331 Toxic if inhaled.[3][4]

H351 Suspected of causing cancer.[3]

Harmful to aquatic life with long lasting effects.

[3]

H412

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Cyclopentylacrylonitrile is essential
for safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value Source

Molecular Formula CsH11N [1]

Molecular Weight 121.18 g/mol [1][5]
Colorless to pale yellow

Appearance o [2]
transparent liquid

Form Solid

N ) 209.0 £ 9.0 °C (760 mmHg)

Boiling Point [6]
(Calculated)

Flash Point 79.9 £ 11.2 °C (Calculated) [6]

Density 1.0 £ 0.1 g/cm3 (Calculated) [6]

Solubility Not Available

Vapor Pressure Not Available

Note: Some physical properties are calculated estimates and may not reflect experimentally

determined values.

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent exposure and accidents.

Handling

» Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[7] Ensure eyewash stations and safety showers are readily accessible.[7]

» Personal Protective Equipment (PPE):

o

[¢]

[¢]

Skin Protection: Wear protective gloves and clothing.[4]

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[4]
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e General Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands
thoroughly after handling.[4] Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[4]

Storage

e Store in a cool, dry, well-ventilated area.[4]
o Keep containers tightly closed when not in use.[4]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

e Protect from direct sunlight and sources of ignition.[7]

Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures

« |If Swallowed: Immediately call a POISON CENTER or doctor.[4] Rinse mouth.[4]
« If on Skin: Take off immediately all contaminated clothing.[4] Wash with plenty of water.[4]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4] Call a POISON
CENTER or doctor.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[4] Water
spray may be used for large fires only.[4]

o Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides.[4]
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» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[7] Wear appropriate personal
protective equipment.[4] Remove all sources of ignition.[4]

e Environmental Precautions: Prevent spillage from entering drains or water courses.[4]

o Containment and Cleanup: Absorb spill with inert material (e.g., sand, earth, vermiculite).[4]
Collect and place in a suitable, labeled container for disposal.[4]

Toxicological Information

Detailed toxicological studies for 3-Cyclopentylacrylonitrile are limited.

Table 4: Toxicological Data

Test Result
Acute Toxicity (Oral, Dermal, Inhalation) Toxic.[3][4]
LD50/LC50 Not Available.[4]

Not classified as an irritant based on animal

Skin Corrosion/Irritation models, but good hygiene practice is required.

[4]

_ o Not classified as an irritant, but direct contact
Serious Eye Damage/Irritation _ _
may cause transient discomfort.[4]

Carcinogenicity Suspected of causing cancer.[3]

Experimental Protocols

Detailed experimental protocols for determining the safety parameters of 3-
Cyclopentylacrylonitrile are not publicly available. The safety data presented in this guide are
based on information from Safety Data Sheets, which are typically derived from a combination
of experimental data on the substance or similar substances, and expert judgment.
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Visualized Safety Workflow

The following diagram illustrates the logical workflow for ensuring safety when handling 3-
Cyclopentylacrylonitrile.

Hazard Identification

Identify Hazards:
- Toxic (Oral, Dermal, Inhalation)
- Suspected Carcinogen
- Aquatic Hazard

Risk Assessr;'ent & Control

Implement Controls:
- Engineering (Fume Hood)
- PPE (Gloves, Goggles)
- Administrative (Training)

Safe Handli$g & Storage

Safe Handling:
- Avoid contact and inhalation
- Good hygiene

f|spill occurs f exposure occurs
v \ \Emergency Response \

Safe Storage: Spill Response: Exposure Response: Fire Response:
- Cool, dry, well-ventilated - Evacuate & Ventilate - First Aid (Skin, Eyes, Inhalation, Ingestion) - Use appropriate extinguisher
- Away from incompatibles - Absorb & Contain - Seek medical attention - Wear SCBA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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